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Compound: N-(2-furylmethyl)piperidine-4-carboxamide CAS: 429633-39-6 Molecular
Formula: C11H1eN202 Molecular Weight: 208.26 Da[1]

Executive Summary

N-(2-furylmethyl)piperidine-4-carboxamide represents a fragment-like chemical scaffold
characterized by a piperidine core substituted at the C4 position with a furan-containing
carboxamide moiety. While the scaffold exhibits favorable physicochemical properties for oral
bioavailability (low molecular weight, moderate polarity), the presence of the furan ring
introduces a critical metabolic structural alert.

This guide details the predicted Absorption, Distribution, Metabolism, and Excretion (ADME)
properties of the compound.[2] The analysis highlights the high probability of bioactivation-
mediated toxicity via cytochrome P450 (CYP) oxidation of the furan ring and proposes a
rigorous experimental validation roadmap to de-risk this liability during lead optimization.

Physicochemical Profiling (The "A" in ADME)
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The compound’s structure suggests a profile consistent with "Lead-Like" space, favorable for
membrane permeability but dependent on pH due to the basic piperidine nitrogen.

Calculated Properties

Property Predicted Value Rationale & Implications

The molecule is moderately
polar. The hydrophilic
] o secondary amine and amide
Lipophilicity (LogP) 08-14 ] N
bond offset the lipophilic furan
ring, suggesting good agueous

solubility.

Critical: At physiological pH
(7.4), the piperidine nitrogen
(pKa ~10.5) is protonated
(>99.9% cationic). This

drastically reduces lipophilicity

Distribution Coeff. (LogD7.4) -1.5t0-0.5

compared to the neutral LogP.

Derived from Amide (29) +
Amine (12) + Furan O (13).
Topological Polar Surface Area 54 Ao Well below the 140 A2
(TPSA) threshold, indicating excellent
potential for passive

absorption.

The protonated piperidine
motif ensures high solubility in
Aqueous Solubility High (>1 mg/mL) gastric and intestinal fluids,
classifying it likely as BCS
Class 1 or 3 (High Solubility).

Absorption Predictions

 Intestinal Absorption: High. Despite the positive charge at pH 7.4, the small molecular size
(MW 208) and moderate TPSA allow for paracellular transport or carrier-mediated uptake
(e.g., OCT transporters).
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» Blood-Brain Barrier (BBB) Penetration: Moderate to Low. While the size is favorable, the
cationic charge and P-glycoprotein (P-gp) efflux potential associated with secondary amines
may limit CNS exposure unless optimized.

Metabolic Stability & Toxicology (The "M" & "T")

This is the most critical section for this compound. The furan ring is a well-documented
structural alert in medicinal chemistry, often flagged by Brenk filters and PAINS (Pan-Assay
Interference Compounds) screens.

The Furan Metabolic Liability

The furan moiety is susceptible to bioactivation by CYP450 isoforms (primarily CYP2E1 and
CYP3A4). This oxidation does not typically lead to stable clearance but rather to the formation
of a reactive cis-2-butene-1,4-dial intermediate.

Mechanism of Bioactivation:
o Epoxidation: CYP450 attacks the furan double bond, forming an unstable epoxide.

» Ring Opening: The epoxide collapses to form the reactive unsaturated dicarbonyl (cis-2-
butene-1,4-dial).

» Covalent Binding: This electrophile reacts rapidly with cellular nucleophiles (glutathione,
protein thiols, DNA), leading to potential hepatotoxicity or genotoxicity.

Visualization: Furan Bioactivation Pathway

The following diagram illustrates the mechanistic pathway from the parent compound to the
toxic adduct.

Covalent Binding Protein/DNA Adduct

_______________ (Nucleophiles) (Toxicity)

1
Unstable Epoxide pening cis-2-butene-1,4-dial
Intermediate (Reactive Electrophile)

Parent Compound
(Furan Ring)

CYP450
(Oxidation)

_______________ Glutathione Conjugate

(Detoxification)
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Figure 1: Predicted bioactivation pathway of the furan moiety. The formation of cis-2-butene-
1,4-dial represents a significant toxicological risk.

Secondary Metabolic Routes

» Piperidine Oxidation: The piperidine ring is subject to oxidation (hydroxylation) or N-
oxidation, though these are generally detoxification pathways.

e Amide Hydrolysis: Amidases may cleave the molecule into piperidine-4-carboxylic acid and
2-furylmethylamine, both of which are readily excreted or further metabolized.

Distribution & Excretion[2]

e Plasma Protein Binding (PPB): Predicted to be Low (<80%). Basic, polar fragments typically
exhibit low affinity for albumin. This implies a high fraction unbound (

), maximizing pharmacological potency but also clearance rates.

» Volume of Distribution (Vd): Likely High (>1 L/kg). The basic amine facilitates tissue
sequestration via lysosomal trapping (pH partitioning).

o Excretion:

o Renal: The polar, cationic nature of the parent compound suggests significant renal
elimination of the unchanged drug via organic cation transporters (OCTS).

o Clearance: Predicted to be Moderate-High, driven by a combination of renal filtration and
hepatic extraction (metabolism).

Experimental Validation Roadmap

To transition from prediction to empirical data, the following assay cascade is recommended.

Protocol: Reactive Metabolite Trapping Assay

Objective: Confirm if the furan ring generates reactive electrophiles.
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 Incubation: Incubate test compound (10 uM) with human liver microsomes (HLM) and
NADPH (1 mM) in phosphate buffer (pH 7.4) for 60 minutes.

e Trapping Agent: Add Glutathione (GSH) or Potassium Cyanide (KCN) at 5 mM to trap soft or
hard electrophiles, respectively.

e Analysis: Quench with acetonitrile and analyze via LC-MS/MS.

o Endpoint: Search for Neutral Loss of 129 Da (GSH adduct) or mass shifts corresponding to
furan ring opening (+32 Da + GSH).

Protocol: Metabolic Stability & Intrinsic Clearance
Objective: Determine
and half-life (

).

System: Pooled Human Liver Microsomes (0.5 mg/mL protein).

Timepoints: 0, 5, 15, 30, 45, 60 min.

Control: Include Verapamil (high clearance) and Warfarin (low clearance).

Calculation: Plot In(% remaining) vs. time. Slope

determines

Proposed Screening Workflow

The following decision tree outlines the logic for progressing this compound.
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Figure 2: Strategic ADME screening cascade prioritizing the identification of reactive

metabolites.

Structural Optimization Strategies

If the furan ring proves toxic, "Scaffold Hopping" is the primary remediation strategy.
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Replacement 1 (Oxazole/lsoxazole): Maintains aromaticity and geometry but significantly
improves metabolic stability.

Replacement 2 (Thiophene): Similar sterics to furan but generally less reactive (though S-
oxidation is possible).

Replacement 3 (Pyridine): High stability, increases polarity, reduces lipophilicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Whitepaper: Predictive ADME Profiling &
Metabolic Liability Assessment]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1333961/docs#technical-whitepaper-predictive-
adme-profiling-metabolic-liability-assessment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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